2-{4-[(4-ethoxyphenyl)carbamothioyl]piperazin-1-yl}-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[4-[(4-ethoxyphenyl)carbamothioyl]piperazin-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H28N4O2S/c1-4-24-16-7-5-15(6-8-16)20-18(25)22-11-9-21(10-12-22)13-17(23)19-14(2)3/h5-8,14H,4,9-13H2,1-3H3,(H,19,23)(H,20,25)
• InChI Key: SQCOCKKNWMBXRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC(=O)NC(C)C
• Molecular Formula: C18H28N4O2S
• Molecular Weight: 364.5 g/mol

Description

2-{4-[(4-Ethoxyphenyl)carbamothioyl]piperazin-1-yl}-N-(propan-2-yl)acetamide is a synthetic compound with a molecular formula of C15H22N4O2S

Preparation Methods

The synthesis of 2-{4-[(4-ethoxyphenyl)carbamothioyl]piperazin-1-yl}-N-(propan-2-yl)acetamide involves several steps. One common synthetic route includes the reaction of 4-ethoxyphenyl isothiocyanate with piperazine to form the intermediate 4-[(4-ethoxyphenyl)carbamothioyl]piperazine. This intermediate is then reacted with N-(propan-2-yl)acetamide under specific reaction conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

2-{4-[(4-ethoxyphenyl)carbamothioyl]piperazin-1-yl}-N-(propan-2-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles like halides or alkoxides replace existing substituents.

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying enzyme inhibition and receptor binding.

Industry: Used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{4-[(4-ethoxyphenyl)carbamothioyl]piperazin-1-yl}-N-(propan-2-yl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation .